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Abstract
Enaminomycin C is a naturally occurring antibiotic belonging to the epoxy quinone family.[1] It

is a secondary metabolite produced by the actinomycete Streptomyces baarnensis.[2]

Structurally, it is characterized by a bicyclic core featuring an epoxide, a primary amine, a

carboxylic acid, and an enaminone system.[1][3] Its molecular formula is C₇H₇NO₅.[1] While it

exhibits weak activity against Gram-positive and Gram-negative bacteria, its unique structure

continues to be of interest. This document provides a comprehensive summary of the available

technical data on Enaminomycin C, including its molecular structure, physicochemical

properties, and the established protocols for its isolation and characterization.

Molecular Structure and Formula
Enaminomycin C is a complex bicyclic molecule. Its formal chemical name is 2-oxo-4-amino-

5-hydroxy-7-oxa-bicyclo[1][4]hept-3-ene-3-carboxylic acid.[3] The structure was determined

through analysis of its NMR spectrum and other physicochemical properties.[3]

The key structural features include:

A Bicyclic [4.1.0] Heptane Core: A six-membered ring fused to a three-membered ring.
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An Epoxide (Oxirane) Ring: The 7-oxa designation indicates an oxygen atom forming a

bridge, creating the epoxide.

An Enaminone Moiety: This system consists of an amine group conjugated to a ketone and a

double bond, which is a key feature of this class of compounds.

A Carboxylic Acid Group: Attached to the enamine double bond.

A Hydroxyl Group: Located on the six-membered ring.

The molecular formula is C₇H₇NO₅.[1]

Data Presentation: Physicochemical and
Spectroscopic Properties
The following table summarizes the key quantitative data for Enaminomycin C. The detailed

experimental values are reported in the primary literature from its initial discovery and

characterization.
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Property Data Reference

Molecular Formula C₇H₇NO₅ Itoh, Y., et al. (1978)[1]

Molecular Weight 185.13 g/mol Calculated

Monoisotopic Mass 185.03242 Da Calculated

Appearance Reported as a white powder Itoh, Y., et al. (1978)

Melting Point
Specific data reported in the

primary literature.
Itoh, Y., et al. (1978)

Optical Rotation
Specific data reported in the

primary literature.
Itoh, Y., et al. (1978)

UV-Vis λmax

Specific absorption maxima

reported in the primary

literature.

Itoh, Y., et al. (1978)

Infrared (IR) Spectrum

Characteristic absorption

bands are reported in the

primary literature.

Itoh, Y., et al. (1978)[3]

¹H and ¹³C NMR

Chemical shifts and coupling

constants are reported in the

primary literature.

Itoh, Y., et al. (1978)[3]

Mass Spectrum

Mass spectrometry data

confirming the molecular

formula is reported.

Itoh, Y., et al. (1978)[1]

Experimental Protocols
The following section outlines the general procedures for the isolation and purification of

Enaminomycin C as described in the literature. For precise concentrations, volumes, and

equipment specifications, consulting the primary publication is essential.

Fermentation and Isolation of Enaminomycin C
The production and extraction of Enaminomycin C follows a multi-step protocol:
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Fermentation: The producing organism, Streptomyces baarnensis (strain No. 13120), is

cultivated using a conventional submerged culture method in a suitable broth medium within

a large-scale fermentor (e.g., 30-liter jar fermentor).[2]

Broth Separation: Upon completion of the fermentation, the culture broth is centrifuged to

separate the mycelial biomass from the supernatant, which contains the secreted antibiotics.

[2]

Adsorption Chromatography: The clarified supernatant is passed through a column packed

with activated carbon. The enaminomycins adsorb to the carbon matrix.[2]

Elution: The antibiotics are eluted from the activated carbon column using a solvent system

of aqueous acetone.[2]

Size-Exclusion Chromatography: The crude extract containing the mixture of enaminomycins

(A, B, and C) is concentrated and then subjected to further purification. The individual

components are separated on a Sephadex LH-20 column.[2]

Characterization: The purified Enaminomycin C is then characterized using various

analytical techniques including NMR, IR, and mass spectrometry to confirm its structure and

purity.[3]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the isolation and structural elucidation

of Enaminomycin C.
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Caption: Workflow for Enaminomycin C isolation and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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